Cas no 1428371-37-2 (N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide
• CAS No: 1428371-37-2
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6033963
• PubChem ID: 71804474
• Update Time: 2025-06-13

N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide
• N'-[3-(furan-3-yl)-3-hydroxypropyl]-N-(2-phenylethyl)oxamide
• Ethanediamide, N1-[3-(3-furanyl)-3-hydroxypropyl]-N2-(2-phenylethyl)-
• N-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]-N'-(2-PHENYLETHYL)ETHANEDIAMIDE
• 1428371-37-2
• N1-(3-(furan-3-yl)-3-hydroxypropyl)-N2-phenethyloxalamide
• F6416-8308
• AKOS024556712

• Inchi： 1S/C17H20N2O4/c20-15(14-8-11-23-12-14)7-10-19-17(22)16(21)18-9-6-13-4-2-1-3-5-13/h1-5,8,11-12,15,20H,6-7,9-10H2,(H,18,21)(H,19,22)
• InChI Key： LULNILHMDBLHRD-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=COC=1)O)(=O)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų

Additional information on N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide

Comprehensive Analysis of N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide (CAS No. 1428371-37-2)

The compound N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide (CAS No. 1428371-37-2) is a specialized organic molecule with a unique structural framework. Its furan and phenyl moieties contribute to its potential applications in pharmaceutical and material science research. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, addressing frequently searched questions like "What is the role of furan derivatives in drug discovery?" and "How do hydroxypropyl groups enhance bioavailability?".

Structurally, the compound features a furan-3-yl group linked to a 3-hydroxypropyl chain, which is further connected to an ethanediamide backbone terminating in a phenylethyl unit. This arrangement suggests potential hydrogen-bonding capabilities and π-π stacking interactions, making it a candidate for studies in molecular recognition and supramolecular chemistry. Researchers often explore such motifs when investigating "small molecule modulators of protein-protein interactions" or "scaffolds for biodegradable polymers".

In the context of drug development, the presence of both hydrophilic (hydroxypropyl) and lipophilic (phenyl) regions may influence its ADME (Absorption, Distribution, Metabolism, Excretion) profile. This aligns with trending topics like "optimizing drug-like properties in lead compounds" and "bioisosteric replacements for improved pharmacokinetics". The furan ring, a common heterocycle in medicinal chemistry, is frequently associated with antimicrobial and anti-inflammatory activities, as seen in searches for "furan-based therapeutics 2024".

Synthetic routes to CAS No. 1428371-37-2 typically involve amide coupling strategies between furan-containing carboxylic acids and phenylethylamine derivatives. Such methods are widely discussed in queries like "green chemistry approaches to amide bond formation". The compound's crystalline properties and solubility data are critical for formulation scientists, reflecting searches on "excipient compatibility of polar APIs".

Beyond pharmaceuticals, this molecule's conjugated system sparks interest in organic electronics, particularly in "furan vs. thiophene-based semiconductors" comparisons. Its thermal stability and photophysical characteristics could position it as a component in OLED materials or sensors, addressing popular queries about "sustainable alternatives to petrochemical-derived materials".

Analytical characterization of N-3-(furan-3-yl)-3-hydroxypropyl-N'-(2-phenylethyl)ethanediamide employs techniques like HPLC-MS, NMR, and X-ray crystallography—methods frequently searched alongside "structural elucidation of complex amides". Regulatory considerations emphasize its non-hazardous nature, distinguishing it from controlled substances while meeting "REACH compliance for novel compounds" information demands.

In conclusion, CAS No. 1428371-37-2 represents a versatile scaffold bridging multiple disciplines. Its study addresses contemporary scientific challenges while answering common search queries about heterocyclic chemistry, drug design principles, and advanced material innovation. Ongoing research may uncover further applications in line with trending topics like "AI-assisted molecular property prediction" and "high-throughput screening of functional materials".